1-(4-fluorophenyl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H17FN2O2/c21-18-3-1-17(2-4-18)20(6-7-20)19(24)23-11-14-9-16(12-22-10-14)15-5-8-25-13-15/h1-5,8-10,12-13H,6-7,11H2,(H,23,24)
• InChI Key: JTJXWTWUQQXDHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC3=CC(=CN=C3)C4=COC=C4
• Molecular Formula: C20H17FN2O2
• Molecular Weight: 336.4 g/mol
• CAS No.: 2034235-93-1

Description

1-(4-fluorophenyl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H17FN2O2 and its molecular weight is 336.366. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies

Studies have shown advancements in synthetic methodologies for related compounds. For instance, Zhou et al. (2021) developed a high-yield synthetic method for a similar compound, which could be applied in creating derivatives of "1-(4-fluorophenyl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)cyclopropanecarboxamide" for further research or therapeutic applications (Zhou et al., 2021).

Antiprotozoal Agents

Research by Ismail et al. (2004) on compounds featuring furan and pyridine units demonstrated significant antiprotozoal activity, suggesting potential applications of similar structures in developing new antiprotozoal medications (Ismail et al., 2004).

Kinase Inhibitors

Compounds with structural features akin to "this compound" have been identified as potent kinase inhibitors. Schroeder et al. (2009) discovered a selective and orally efficacious inhibitor of the Met kinase superfamily, highlighting potential applications in cancer therapy (Schroeder et al., 2009).

Unusual Metabolic Pathways

Zhuo et al. (2016) investigated inhibitors of the hepatitis C virus featuring a bicyclo[1.1.1]pentane structure, revealing unexpected metabolic pathways. This research might inform the metabolic profiling and optimization of "this compound" in drug development processes (Zhuo et al., 2016).

Antimicrobial and Anticancer Applications

Related compounds have demonstrated antimicrobial and anticancer properties, suggesting that "this compound" could be investigated for similar applications. Jayarajan et al. (2019) explored compounds synthesized through multi-component reactions, showing non-linear optical properties and potential for anticancer activity (Jayarajan et al., 2019).